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Abstract
This technical guide provides an in-depth overview of N²-Phenoxyacetylguanosine, a key

building block in the chemical synthesis of ribonucleic acids (RNA) and a potential modulator of

the innate immune system. This document details its chemical identity, physicochemical

properties, and its primary applications in scientific research. Detailed experimental protocols

for its synthesis and use in oligonucleotide synthesis are provided as representative examples.

Furthermore, its potential interaction with Toll-like receptor 7 (TLR7) is explored, with a

suggested experimental workflow for its investigation. This guide is intended for researchers,

scientists, and professionals in the fields of drug development, molecular biology, and

medicinal chemistry.

Introduction
N²-Phenoxyacetylguanosine is a modified nucleoside, specifically a derivative of guanosine.

The key structural feature is the presence of a phenoxyacetyl group attached to the exocyclic

amine (N²) of the guanine base. This modification serves a crucial role as a protecting group in

the solid-phase synthesis of RNA, preventing unwanted side reactions during the assembly of

the oligonucleotide chain. The phenoxyacetyl group is favored for its stability during the

synthesis cycles and its facile removal under mild basic conditions, which preserves the

integrity of the synthesized RNA molecule.

Beyond its role in nucleic acid chemistry, N²-Phenoxyacetylguanosine belongs to a class of

guanosine analogs that have been identified as potential ligands for Toll-like receptor 7 (TLR7).
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[1] TLR7 is an endosomal receptor that plays a critical role in the innate immune system by

recognizing single-stranded RNA viruses. Activation of TLR7 triggers a signaling cascade that

leads to the production of type I interferons and other pro-inflammatory cytokines, mounting an

antiviral response.[1] The potential for N²-Phenoxyacetylguanosine to act as a TLR7 agonist

opens avenues for its investigation in immunology and drug development for infectious

diseases and oncology.

This guide aims to consolidate the available technical information on N²-

Phenoxyacetylguanosine, providing a valuable resource for researchers utilizing this compound

in their work.

Chemical Identity and Molecular Structure
The fundamental identification and structural details of N²-Phenoxyacetylguanosine are

summarized below.

Identifier Value

Compound Name N²-Phenoxyacetylguanosine

Synonyms N-(2-Phenoxyacetyl)guanosine, N2-PAC-rG

CAS Number 119824-66-7

Molecular Formula C₁₈H₁₉N₅O₇

Molecular Weight 417.37 g/mol

SMILES

C1=CC=C(C=C1)OCC(=O)NC2=NC3=C(C(=O)

N2)N=CN3[C@H]4--INVALID-LINK--

CO)O">C@@HO

Molecular Structure:
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Synthesis of N²-Phenoxyacetylguanosine

Guanosine Dissolve in
anhydrous Pyridine

Add Phenoxyacetyl Chloride
(0°C to RT)

Stir for 4-6h
(Monitor by TLC)

Quench with
Methanol Solvent Removal Silica Gel Chromatography N²-Phenoxyacetylguanosine
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Start with Solid Support
-bound Nucleoside

1. Deblocking
(Acid Treatment)

2. Coupling
(Add N²-Pac-Guanosine

Phosphoramidite)

3. Capping
(Acetylation)

4. Oxidation
(Iodine solution)

Repeat for
next nucleotide

Yes

Full-length Oligonucleotide

No
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TLR7 Activation Reporter Assay

1. Seed HEK-Blue™
TLR7 cells

2. Add N²-Phenoxyacetylguanosine
(and controls)

3. Incubate for
18-24 hours

4. Mix supernatant with
SEAP detection medium

5. Measure absorbance
(620-650 nm)

6. Determine EC₅₀

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [N²-Phenoxyacetylguanosine: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15595483#n2-phenoxyacetylguanosine-cas-number-
and-molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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